Cas no 2228424-93-7 (3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228424-93-7
• MF: C₁₀H₁₆BrNOS
• MW: 278.209140777588
• CID: 5997755
• PubChem ID: 165723065
• Update Time: 2025-05-20

3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylpropan-1-amine
• 2228424-93-7
• EN300-1917641

• Inchi： 1S/C10H16BrNOS/c1-10(2,6-12)5-7-4-8(11)9(13-3)14-7/h4H,5-6,12H2,1-3H3
• InChI Key： VJSDDWUNBRRMNL-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CC(C)(C)CN

Computed Properties

• Exact Mass: 277.01360g/mol
• Monoisotopic Mass: 277.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.5Ų

Additional information on 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylpropan-1-amine

3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Dimethylpropan-1-Amine is a highly specialized organic compound with the CAS Registry Number 2228424-93-7. This compound belongs to the class of tertiary amines and features a unique combination of functional groups, including a bromine atom, a methoxy group, and a thiophene ring. The structure of this compound is characterized by its thiophene moiety at the 4-bromo and 5-methoxy positions, which imparts distinct electronic and steric properties to the molecule. The presence of the 2,2-dimethylpropanamine group further enhances its chemical versatility, making it a valuable substrate for various applications in organic synthesis and drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Dimethylpropan-1-Amine through multi-step processes involving coupling reactions and functional group transformations. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. The ability to precisely control the regiochemistry and stereochemistry during synthesis has been instrumental in producing high-quality samples for downstream applications.

The thiophene ring in 3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Dimethylpropan-1-Amine plays a pivotal role in its electronic properties. The bromine atom at the 4-position introduces electron-withdrawing effects, while the methoxy group at the 5-position contributes electron-donating characteristics. This interplay between electron-withdrawing and electron-donating groups creates a unique electronic environment that can be exploited in various chemical reactions. For instance, the bromine atom serves as an excellent leaving group in substitution reactions, enabling the formation of diverse derivatives with tailored functionalities.

Recent studies have highlighted the potential of 3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Dimethylpropan-1-Amine as a building block in medicinal chemistry. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has facilitated the construction of complex molecular architectures with therapeutic relevance. Moreover, the compound's amine functionality makes it amenable to various post-synthetic modifications, including alkylation, acylation, and reductive amination. These transformations have been employed to generate libraries of compounds for high-throughput screening in drug discovery campaigns.

The pharmacological profile of 3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Dimethylpropan-1-Amine has been investigated in preclinical models. Studies suggest that this compound exhibits modulatory effects on key biological targets associated with neurodegenerative diseases and inflammatory conditions. For example, it has demonstrated potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are implicated in pain perception and immune responses. Additionally, its ability to penetrate cellular membranes makes it a promising candidate for delivery systems targeting intracellular pathways.

From an industrial perspective, 3-(4-Bromo-5-Methoxythiophen-2-yli)-dimethylpropanamine (CAS No: 20868977) has garnered interest due to its role as an intermediate in the synthesis of advanced materials. Its sulfur-containing heterocyclic framework lends itself well to applications in polymer chemistry and materials science. Researchers have explored its use as a precursor for thiophene-based polymers with enhanced electrical conductivity and thermal stability. These materials hold potential for use in flexible electronics and energy storage devices.

In conclusion, 3-(4-Bromo-thiofen) (CAS No: 690778) stands as a testament to the ingenuity of modern chemical synthesis and its applications across diverse fields. Its unique combination of functional groups positions it as a valuable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new facets of its chemical behavior and biological activity, this compound is poised to make significant contributions to scientific progress.